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Compound of Interest

Compound Name: Ro 14-1761

Cat. No.: B1679442

Essential Safety and Handling Guide for Ro 14-
1761

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) recommendations, and disposal procedures for the handling of Ro 14-1761.
Adherence to these guidelines is critical to ensure personnel safety and environmental
protection.

Hazard Identification and Chemical Properties

Ro 14-1761 is a third-generation cephalosporin with antibacterial activity.[1][2][3][4][5] While its
primary application is in research, it is crucial to handle it with care due to its potential hazards.

Primary Hazards:
» Harmful if swallowed: Acute oral toxicity (Category 4).[6]

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects (Category 1).[6]
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Chemical and Physical Properties Data

Synonyms Ro0-14-1761][7]
Molecular Formula C17H16N8O7S3[1][6]
Molecular Weight 540.55 g/mol [1][6]
Appearance Solid[6]

CAS Number 82502-19-0[1][6]

Powder: -20°C for 2 years. In DMSO: -80°C for

Storage Conditions
6 months, 4°C for 2 weeks.[1]

Solubility No data available[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ro 14-1761 to minimize exposure.[6]
o Eye Protection: Safety goggles with side-shields are required.[6]

o Hand Protection: Wear protective gloves. For handling hazardous drugs, OSHA recommends
wearing two pairs of gloves.[8]

o Body Protection: An impervious lab coat or disposable gown is necessary. Ensure it has a
solid front, long sleeves, and tight-fitting cuffs.[6][8]

o Respiratory Protection: Use a suitable respirator, especially when handling the powder form
to avoid dust and aerosol formation.[6] Work should be conducted in an area with
appropriate exhaust ventilation.[6]

Handling and Storage Procedures

Proper handling and storage are essential to maintain the integrity of the compound and
ensure safety.

Handling:
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Avoid inhalation, and contact with eyes and skin.[6]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[6]

Wash hands thoroughly after handling.[6]

All work with the solid form should be performed in a chemical fume hood or a ventilated
enclosure to prevent inhalation of dust.

Storage:
o Keep the container tightly sealed.[6]
» Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[6]

 Recommended storage temperatures are -20°C for the powder and -80°C when in a solvent.

[6]

Emergency Procedures

In case of accidental exposure or spillage, follow these procedures immediately.

If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth.[6]

o Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing
and seek medical attention.[6]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water.[6]

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[6]

« Spills:

o Evacuate the area.
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o Wear full personal protective equipment.[6]

o For solutions, absorb the spill with an inert, non-combustible material like diatomite or
universal binders.[6]

o For powder spills, carefully sweep or scoop up the material, avoiding dust generation.
o Collect the spilled material and place it in a sealed container for disposal.[6]
o Decontaminate the spill area and equipment by scrubbing with alcohol.[6]

Disposal Plan

Proper disposal of Ro 14-1761 and its containers is crucial to prevent environmental
contamination.

o Dispose of the chemical waste and contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e The container must be disposed of at an approved waste disposal plant.[6]

» Avoid release to the environment. Collect any spillage.[6]

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling Ro 14-1761, incorporating
the necessary safety measures.
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Caption: Workflow for safe handling of Ro 14-1761.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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